Cas no 1934976-47-2 (3-(1,2,5-thiadiazol-3-yl)methyloxolane-3-carbaldehyde)

• Product Name: 3-(1,2,5-thiadiazol-3-yl)methyloxolane-3-carbaldehyde
• CAS No: 1934976-47-2
• MF: C₈H₁₀N₂O₂S
• MW: 198.242200374603
• CID: 5693147
• PubChem ID: 130986192
• Update Time: 2025-05-20

3-(1,2,5-thiadiazol-3-yl)methyloxolane-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-[(1,2,5-thiadiazol-3-yl)methyl]oxolane-3-carbaldehyde
• 3-(1,2,5-Thiadiazol-3-ylmethyl)oxolane-3-carbaldehyde
• 1934976-47-2
• EN300-1620408
• 3-Furancarboxaldehyde, tetrahydro-3-(1,2,5-thiadiazol-3-ylmethyl)-
• 3-(1,2,5-thiadiazol-3-yl)methyloxolane-3-carbaldehyde

• Inchi： 1S/C8H10N2O2S/c11-5-8(1-2-12-6-8)3-7-4-9-13-10-7/h4-5H,1-3,6H2
• InChI Key： MKYAPAHKTHMZOT-UHFFFAOYSA-N
• SMILES： S1N=CC(CC2(C=O)COCC2)=N1

Computed Properties

• Exact Mass: 198.04629874g/mol
• Monoisotopic Mass: 198.04629874g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 80.3Ų

Experimental Properties

• Density: 1.426±0.06 g/cm3(Predicted)
• Boiling Point: 311.9±27.0 °C(Predicted)
• pka: 0.28±0.32(Predicted)

Additional information on 3-(1,2,5-thiadiazol-3-yl)methyloxolane-3-carbaldehyde

3-(1,2,5-Thiadiazol-3-yl)methyloxolane-3-carbaldehyde (CAS No: 1934976-47-2)

The compound 3-(1,2,5-thiadiazol-3-yl)methyloxolane-3-carbaldehyde with CAS number 1934976-47-2 is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique combination of a thiadiazole ring and an oxolane (tetrahydrofuran) moiety, along with an aldehyde functional group. The presence of these functional groups makes it a versatile molecule with potential applications in drug design and material science.

Recent studies have highlighted the importance of thiadiazole-containing compounds in medicinal chemistry due to their diverse biological activities. The thiadiazole ring is known for its ability to act as a bioisostere of other heterocyclic structures, which enhances its potential in drug design. In the case of 3-(1,2,5-thiadiazol-3-yl)methyloxolane-3-carbaldehyde, the thiadiazole moiety is attached to an oxolane ring through a methylene group (-CH₂-) and further substituted with an aldehyde group (-CHO). This combination creates a molecule with both electron-withdrawing and electron-donating groups, which can influence its reactivity and biological activity.

The synthesis of 3-(1,2,5-thiadiazol-3-yl)methyloxolane-3-carbaldehyde involves a multi-step process that typically includes the formation of the thiadiazole ring followed by subsequent functionalization to introduce the oxolane and aldehyde groups. Recent advancements in catalytic methods and green chemistry have made this synthesis more efficient and environmentally friendly. Researchers have explored various catalysts, such as transition metal catalysts and enzymes, to optimize the reaction conditions and improve yields.

In terms of applications, this compound has shown promise in several areas. In pharmacology, it has been studied for its potential as an anti-inflammatory agent due to its ability to inhibit certain enzymes involved in inflammatory pathways. Additionally, its aldehyde group makes it a candidate for use in click chemistry reactions, which are widely used in drug discovery and materials synthesis.

Recent studies have also explored the use of 3-(1,2,5-thiadiazol-3-yl)methyloxolane-3-carbaldehyde in the development of new materials with unique optical and electronic properties. The thiadiazole ring contributes to the molecule's ability to absorb light in specific wavelengths, making it a potential candidate for use in optoelectronic devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells.

From a toxicological perspective, understanding the safety profile of this compound is crucial for its application in pharmaceuticals and other industries. Recent research has focused on evaluating its acute and chronic toxicity profiles using both in vitro and in vivo models. These studies aim to determine safe dosage levels and identify any potential adverse effects associated with prolonged exposure.

In conclusion, 3-(1,2,5-thiadiazol-3-yl)methyloxolane-3-carbaldehyde (CAS No: 1934976-47-2) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure combines the advantages of thiadiazole rings with those of oxolane moieties and aldehyde groups, making it a valuable tool for researchers in drug design, material science, and beyond. As ongoing research continues to uncover new applications and optimize its synthesis methods, this compound is poised to play an increasingly important role in modern chemistry.